Cas no 14617-02-8 (Benzenebutanoicacid, 2-hydroxy-4-methoxy-g-oxo-)

Benzenebutanoicacid, 2-hydroxy-4-methoxy-g-oxo- structure
14617-02-8 structure
Product Name:Benzenebutanoicacid, 2-hydroxy-4-methoxy-g-oxo-
CAS No:14617-02-8
MF:C11H12O5
MW:224.209983825684
CID:237467
PubChem ID:254171
Update Time:2025-04-19

Benzenebutanoicacid, 2-hydroxy-4-methoxy-g-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoicacid, 2-hydroxy-4-methoxy-g-oxo-
    • 2'-hydroxy-4'
    • 2-hydroxy-4-(2-hydroxy-4-methoxy-3,6-dimethyl-benzoyloxy)-3,6-dimethyl-benzoic acid
    • 2-hydroxy-4-methoxy-3,6-dimethylbenzoic acid 4'-carboxy-3'-hydroxy-2',5'-dimethylphenyl ester
    • 4-(2-hydroxy-4-methoxyphenyl)-4-oxobutanoic acid
    • 4-(2'-Hydroxy-4'-methoxyphenyl)-4-oxobutansaeure
    • 4-(2-Hydroxy-4-methoxy-phenyl)-4-oxo-buttersaeure
    • AC1Q5ULQ
    • barbatic acid
    • barbatinic acid
    • CTK0I0543
    • STOCK1N-36235
    • NSC78012
    • 3vi2
    • 14617-02-8
    • NSC-78012
    • 4-(2-hydroxy-4-methoxyphenyl)-4-oxobutanoicacid
    • AKOS024256212
    • Q27461139
    • HMZ
    • DTXSID60932777
    • Inchi: 1S/C11H12O5/c1-16-7-2-3-8(10(13)6-7)9(12)4-5-11(14)15/h2-3,6,13H,4-5H2,1H3,(H,14,15)
    • InChI Key: MMMHZBODZRNHIN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=C(C=1)O)C(CCC(=O)O)=O

Computed Properties

  • Exact Mass: 224.06846
  • Monoisotopic Mass: 224.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83
  • LogP: 1.44830
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